(Z)-8-methylnon-6-enoic acid

• IUPAC Name: (Z)-8-methylnon-6-enoic acid
• InChI: InChI=1S/C10H18O2/c1-9(2)7-5-3-4-6-8-10(11)12/h5,7,9H,3-4,6,8H2,1-2H3,(H,11,12)/b7-5-
• InChI Key: OCALSPDXYQHUHA-ALCCZGGFSA-N
• Canonical SMILES: CC(C)C=CCCCCC(=O)O
• Isomeric SMILES: CC(C)/C=C\CCCCC(=O)O
• Molecular Formula: C10H18O2
• DSSTOX Substance ID: DTXSID30420772
• Molecular Weight: 170.25 g/mol
• CAS No.: 21382-25-2, 31467-60-4

Description

(Z)-8-methylnon-6-enoic acid is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• (Z)-8-Methylnon-6-enoic acid and related compounds have been synthesized and characterized, contributing to the understanding of fatty acid structures and properties. For instance, the synthesis of methyl 3-(2-octadecylcyclopropen-1-yl)propanoate and related cyclopropane fatty acids has provided insights into the structure and potential applications of these compounds in various fields, including chemistry and biochemistry (Hartmann et al., 1994).

Biological Activity

• Research has shown that fatty acids and their derivatives, including those structurally related to this compound, exhibit biological activities. For example, the synthesis and antibacterial activity of 5-(alkenyl)-2-amino- and 2-(alkenyl)-5-phenyl-1,3,4-oxadiazoles derived from fatty acid hydrazides demonstrate the potential of these compounds in pharmaceutical and medical applications (Banday et al., 2010).

Inhibition of Mycolic Acid Biosynthesis

• Certain analogues of this compound have been found to inhibit mycolic acid biosynthesis, suggesting their potential use in targeting mycobacterial infections. This is significant given the role of mycolic acids in the pathogenicity of mycobacteria (Hartmann et al., 1994).

Role in Sex Pheromone Biosynthesis

• Research has identified that certain cyclopropene fatty acids, which are structurally similar to this compound, play a role in the biosynthesis of sex pheromones in insects. This understanding could lead to new methods for pest control (Gosalbo et al., 1992).

Potential as a GABAA Receptor Agonist

• Compounds structurally similar to this compound have been investigated for their properties as GABAA receptor agonists. This research contributes to the development of new pharmaceuticals targeting neurological conditions (Dickenson et al., 1988).

Synthesis routes and methods

Procedure details

The obtained 8-methyl-6-nonenoic acid (isomer ratio trans:cis=29:1, 408 mg, 2.40 mmol) was again dissolved in chloroform (10 ml), and a solution of cis-2-aminocyclohexanol (249 mg, 2.16 mmol) in chloroform (5 ml) was added dropwise at room temperature. The reaction mixture was concentrated under reduced pressure, the residue was again dissolved in chloroform (3 ml), and hexane (12 ml) was added dropwise. The reaction mixture was stirred overnight at room temperature, and the precipitated crystals were collected by filtration. Hexane (15 ml) was added to the obtained crystal, and the mixture was washed three times with 10% aqueous citric acid solution (10 ml) and once with saturated brine (10 ml), and dried over anhydrous magnesium sulfate. Magnesium sulfate was removed by filtration, and the filtrate was concentrated under reduced pressure to give trans-8-methyl-6-nonenoic acid (250 mg, 1.47 mmol, purity 98.8%, yield 35.1%).